Methyl trityl ether

Description

Methyl trityl ether, also known as methyl triphenylmethyl ether, is a chemical compound with the molecular formula C20H18O and a molecular weight of 274.36 g/mol . It appears as a white to light yellow solid . Methyl trityl ether is soluble in chloroform, ethyl acetate, and methanol . The compound is also known by several synonyms, including methoxytriphenylmethane, trityl methyl ether, and (methoxymethanetriyl)tribenzene .

This ether is used as a trityl-cysteine analog and functions as an inhibitor of human mitotic kinesin . Safety data sheets indicate it is typically used as a laboratory chemical in the synthesis of substances, but it is not intended for non-exempt commercial purposes unless specific consent is granted . It's essential to comply with R&D exemption requirements when handling this substance .

A similar compound is trityl ether, which has a molecular formula of C38H30O and a molecular weight of 502.6 g/mol .

• CAS No.: 596-31-6
• Product Name: Methyl trityl ether
• Molecular Formula: C20H18O
• Molecular Weight: 274.4 g/mol
• IUPAC Name: [methoxy(diphenyl)methyl]benzene
• Standard InChI: InChI=1S/C20H18O/c1-21-20(17-11-5-2-6-12-17,18-13-7-3-8-14-18)19-15-9-4-10-16-19/h2-16H,1H3
• Standard InChIKey: IRMNIXXVOOMKKP-UHFFFAOYSA-N
• SMILES: COC(C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3
• Canonical SMILES: COC(C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3
• PubChem Compound: 136388
• Last Modified: Aug 15 2023